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Compound of Interest

Compound Name: Procyanidin B2

CAS No.: 15514-06-4

Cat. No.: B1201856

Get Quote

Executive Summary & Core Directive
Procyanidin B2 (CAS: 29106-49-8) is a polyphenolic flavonoid dimer widely used in metabolic

and oxidative stress research.[1] While generally classified as low-hazard under GHS criteria,

strict adherence to disposal protocols is required to maintain Good Laboratory Practice (GLP)

standards and prevent environmental accumulation of bioactive organic compounds.[1]

The Core Directive: Do not dispose of Procyanidin B2 in municipal waste (trash) or sanitary

sewer systems (drains), regardless of its low toxicity profile.[1] All pure substance and

concentrated stock solutions must be routed through your facility’s Chemical Waste

Management System for incineration.

Safety Assessment & Hazard Identification
Before initiating disposal, the chemical nature of the waste must be understood to select the

correct waste stream.

Chemical Profile[1][2][3]
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Class: Flavonoid (Proanthocyanidin)[1]

Molecular Formula: C30H26O12[1]

Physical State: Off-white to light brown powder[1]

Solubility: Soluble in DMSO, Ethanol, Methanol; sparingly soluble in water.[1]

GHS Hazard Classification
Based on current Safety Data Sheets (SDS) from major suppliers (Cayman, TargetMol),

Procyanidin B2 is Not Classified as a hazardous substance under the Globally Harmonized

System (GHS).[1] However, standard laboratory precautions apply.

Hazard Category Classification Operational Implication

Acute Toxicity Not Classified
Low risk, but avoid inhalation

of dust.[1]

Flammability Not Classified
Combustible solid. Keep away

from open flames.

Reactivity Stable

Sensitive to oxidation and

heat. Incompatible with strong

oxidizing agents.

Ecological Not Classified

Do not allow undefined

quantities to enter water

courses.

Personal Protective Equipment (PPE) Matrix
Always don the following PPE before handling waste containers:
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PPE Item Specification Rationale

Gloves Nitrile (0.11 mm min)
Prevents dermal absorption

and cross-contamination.[1]

Eye Protection Safety Glasses w/ Side Shields

Protects against dust

particulates and splash

hazards.

Respiratory N95 Mask (Optional)

Recommended if handling

large quantities of open

powder to prevent nuisance

dust inhalation.

Clothing Standard Lab Coat

Prevents particulate

accumulation on personal

clothing.

Waste Classification & Decision Logic
Proper disposal depends on the physical state of the Procyanidin B2 (Solid vs. Liquid) and the

solvent matrix used.

Regulatory Status (RCRA)
Procyanidin B2 is not a P-listed or U-listed hazardous waste under the Resource

Conservation and Recovery Act (RCRA).[1] However, when dissolved in organic solvents (e.g.,

DMSO, Ethanol), the waste mixture often acquires the Ignitable (D001) characteristic.[1]

Disposal Decision Tree
The following logic gate determines the correct waste stream for your material.
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Start: Identify Waste Type

Physical State?

Solid / Powder
(Pure Substance) Liquid Solution

DISPOSAL A:
Solid Chemical Waste Container
(Label: Non-Hazardous Organic)

Solvent Matrix?

Organic Solvent
(DMSO, Ethanol, Methanol)

Aqueous Buffer
(PBS, Media, <5% Organic)

DISPOSAL B:
Flammable/Organic Waste Stream

(Halogen-Free)

DISPOSAL C:
Aqueous Waste Stream

(Check Local EHS for Drain Disposal)
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Figure 1: Decision logic for classifying Procyanidin B2 waste based on physical state and

solvent composition.[1]

Detailed Disposal Procedures
Scenario A: Pure Solid Waste (Expired or Excess
Powder)[1]

Container: High-density polyethylene (HDPE) or glass wide-mouth jar.

Labeling: "Non-Regulated Chemical Waste - Solid."
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Constituents: List "Procyanidin B2 >98%."[2]

Process:

Do not remove the chemical from its original vial if possible. Place the entire vial into the

waste container.

If bulk powder must be transferred, use a dedicated spatula to avoid aerosolization.

Seal container tightly.[3][4]

Final Destination: High-temperature incineration.

Scenario B: Stock Solutions (Organic Solvents)
Most Procyanidin B2 is stored in DMSO or Ethanol.[1]

Container: Solvent waste carboy (compatible with organic solvents).

Labeling: "Organic Solvent Waste."

Constituents: List the solvent (e.g., "Ethanol 99%") and the solute ("Procyanidin B2 <1%").

Process:

Pour solution into the carboy using a funnel.

Triple rinse the original vial with a small amount of the same solvent and add rinsate to the

carboy.

Critical Note: Do not mix with oxidizing acids (e.g., Nitric Acid) as organic solvents can

react violently.

Final Destination: Fuel blending or Incineration.

Scenario C: Aqueous Experimental Waste (Cell Culture
Media)
Low concentrations (µM range) in cell culture media.[1]
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Assessment: Check your facility's specific wastewater permit.

Standard Protocol:

Collect in a liquid waste container designated for "Aqueous/Biological Waste."

If the media contains biologicals (cells), add Bleach (Sodium Hypochlorite) to a final

concentration of 10% to inactivate biologicals.[1]

Procyanidin B2 itself does not require deactivation at these concentrations.

Final Destination: Neutralization and sewer discharge (if permitted) or off-site treatment.

Spill Management & Cleanup
In the event of a spill, rapid containment prevents the spread of fine particulate matter.

Spill Response Workflow

1. Alert & Assess
(Isolate Area)

2. Don PPE
(Gloves, Goggles, Mask) Spill Type?

Dry Powder

Liquid Solution

3. Wet Wipe / Scoop
(Avoid Dust Generation)

3. Absorb
(Vermiculite/Pads)

4. Decontaminate Surface
(Soap & Water)

5. Bag Waste
(Label as Chemical Waste)

Click to download full resolution via product page

Figure 2: Operational workflow for containing and cleaning Procyanidin B2 spills.[1][3][5]

Specific Cleanup Steps
Powder Spill: Do not dry sweep if possible, as this generates dust. Cover with a wet paper

towel to dampen the powder, then scoop up the material. Place in a sealed bag.

Liquid Spill: Cover with absorbent pads or vermiculite. Allow liquid to absorb completely.

Scoop into a waste bag.
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Decontamination: Wipe the surface with 70% Ethanol followed by soap and water to remove

any sticky residue common with polyphenols.

Scientific Rationale & Environmental Impact
Why Incineration? While Procyanidin B2 is a natural compound found in apples and grapes,

laboratory-grade reagents often possess high purity (>98%).[1] Direct disposal into the

environment (landfill or water) is discouraged because:

Bioactivity: As a potent antioxidant and signaling modulator, undefined quantities should not

be introduced into local ecosystems where they could alter microbial activity.

Chemical Hygiene: "Dilution is not the solution to pollution." Segregating all chemical waste

establishes a robust safety culture and ensures that no hazardous contaminants (impurities)

are accidentally released.

Stability Considerations: Procyanidin B2 is sensitive to oxidation and heat.[6] Waste

containers stored for long periods may undergo degradation (browning).[1] This is a natural

oxidative process and does not increase the hazard level of the waste.

References
National Center for Biotechnology Information (NCBI). (2023).[1] PubChem Compound

Summary for CID 122738, Procyanidin B2. Retrieved from [Link][1]

U.S. Environmental Protection Agency (EPA). (2023).[1] Resource Conservation and

Recovery Act (RCRA) Regulations.[1][7] Retrieved from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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